Cas no 438238-07-4 (2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester)

• Product Name: 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester
• CAS No: 438238-07-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5234697
• Update Time: 2026-03-08

2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester
• 3-Oxazolidinecarboxylic acid, 2,2-dimethyl-4-(1-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO4/c1-7-10(15)9-8-17-13(5,6)14(9)11(16)18-12(2,3)4/h9H,7-8H2,1-6H3
• InChI Key： WEUWWTDIYQIRBX-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)CC)N(C(OC(C)(C)C)=O)C1(C)C

Additional information on 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester

Comprehensive Overview of 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester (CAS No. 438238-07-4)

In the realm of organic chemistry and pharmaceutical intermediates, 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester (CAS No. 438238-07-4) stands out as a compound of significant interest. This molecule, characterized by its unique oxazolidine ring and tert-butyl ester functional group, plays a pivotal role in synthetic chemistry, particularly in the development of bioactive molecules and drug candidates. Researchers and industry professionals frequently seek information on its synthesis, applications, and properties, making it a subject of ongoing exploration.

The structural complexity of 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester lends itself to diverse applications. Its oxazolidine moiety is known for its stability and versatility, often serving as a protective group or a chiral auxiliary in asymmetric synthesis. The tert-butyl ester group further enhances its utility by providing a robust handle for subsequent transformations. These features make it a valuable building block in the synthesis of peptides, heterocycles, and other high-value compounds.

Recent trends in organic synthesis highlight a growing demand for efficient and sustainable methodologies. 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester aligns with this trend, as it can be synthesized using green chemistry principles, such as catalytic reactions and solvent-free conditions. This resonates with the broader scientific community's focus on reducing environmental impact while maintaining high yields and selectivity. Keywords like "green synthesis of oxazolidines" and "tert-butyl ester applications" frequently appear in search queries, reflecting this shift in priorities.

Another area of interest is the compound's potential role in drug discovery. The oxazolidine scaffold is a common motif in pharmaceuticals, often associated with antimicrobial and anti-inflammatory activities. Researchers are investigating whether derivatives of 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester could exhibit similar bioactivity. This has led to increased searches for terms like "oxazolidine-based drug candidates" and "tert-butyl ester in medicinal chemistry," underscoring its relevance in modern drug development.

From a commercial perspective, 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester is available through specialized chemical suppliers, often in high purity grades suitable for research and industrial use. Its CAS No. 438238-07-4 serves as a critical identifier, ensuring accurate sourcing and regulatory compliance. Companies and academic institutions alike rely on this compound for its reproducibility and consistent performance in synthetic workflows.

In conclusion, 2,2-Dimethyl-4-propionyl-oxazolidine-3-carboxylic acid tert-butyl ester (CAS No. 438238-07-4) is a multifaceted compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features, combined with the growing emphasis on sustainable chemistry and drug discovery, make it a topic of enduring interest. As the scientific community continues to explore its potential, this compound is likely to remain a staple in laboratories worldwide.